2-(1-Naphthylmethyl)oxazole-4-carboxylic Acid
Overview
Description
2-(1-Naphthylmethyl)oxazole-4-carboxylic Acid (CAS# 2070896-46-5) is a research chemical . It has a molecular weight of 253.25 and a molecular formula of C15H11NO3 .
Synthesis Analysis
The synthesis of oxazolines, which are precursors to oxazoles, typically involves a nucleophilic attack and an intramolecular cyclization . A new strategy for oxazoline synthesis from carboxylic acids and amino alcohols was established in the presence of a boronic acid catalyst .Molecular Structure Analysis
The molecular structure of this compound includes an oxazole ring, which is a five-membered heterocyclic ring containing one oxygen atom and one nitrogen atom . The Canonical SMILES representation isC1=CC=C2C(=C1)C=CC=C2CC3=NC(=CO3)C(=O)O . Physical and Chemical Properties Analysis
The compound has a molecular weight of 253.25 and a molecular formula of C15H11NO3 . Other computed properties include a LogP of 3.11680, a complexity of 333, a hydrogen bond acceptor count of 4, and a hydrogen bond donor count of 1 .Scientific Research Applications
Synthesis and Chemical Characterization
Research efforts have been directed towards synthesizing various naphthoxazole derivatives due to their potential biological and photophysical properties. For instance, the synthesis of 2-substituted naphtho[1,2-d]oxazole derivatives from 1-amino-2-naphthol hydrochloride as a common substrate has been explored. These compounds were characterized by Fourier-transform infrared spectroscopy (FT-IR), proton nuclear magnetic resonance (¹H NMR), and elemental analysis, indicating the diverse synthetic routes and the chemical versatility of naphthoxazole derivatives (Kumar, Imam, Singh, & Singh, 2020).
Photophysical Properties
Naphthoxazole derivatives have also been investigated for their photophysical properties. A series of 4-(1,3-benzoxazol-2-yl)-2-phenylnaphtho[1,2-d][1,3]oxazole derivatives were synthesized and characterized for their fluorescence, showing absorption in the range of 296 to 332 nm and emission in the ranges of 368 to 404 nm with excellent quantum yields. These compounds were evaluated for antibacterial and antifungal activities, highlighting their potential applications in biologically relevant areas (Phatangare et al., 2013).
Properties
IUPAC Name |
2-(naphthalen-1-ylmethyl)-1,3-oxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO3/c17-15(18)13-9-19-14(16-13)8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7,9H,8H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWBFELVPQBQTBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC3=NC(=CO3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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